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2-[[[2-[(Hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid 2-[[[2-[(Hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid
Brand Name: Vulcanchem
CAS No.: 100063-56-7
VCID: VC20787522
InChI: InChI=1S/C22H35N3O5/c1-17(2)8-4-3-5-11-20(27)23-12-14-25(16-26)15-13-24-21(28)18-9-6-7-10-19(18)22(29)30/h6-7,9-10,17,26H,3-5,8,11-16H2,1-2H3,(H,23,27)(H,24,28)(H,29,30)
SMILES: CC(C)CCCCCC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO
Molecular Formula: C22H35N3O5
Molecular Weight: 421.5 g/mol

2-[[[2-[(Hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid

CAS No.: 100063-56-7

Cat. No.: VC20787522

Molecular Formula: C22H35N3O5

Molecular Weight: 421.5 g/mol

* For research use only. Not for human or veterinary use.

2-[[[2-[(Hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid - 100063-56-7

Specification

CAS No. 100063-56-7
Molecular Formula C22H35N3O5
Molecular Weight 421.5 g/mol
IUPAC Name 2-[2-[hydroxymethyl-[2-(7-methyloctanoylamino)ethyl]amino]ethylcarbamoyl]benzoic acid
Standard InChI InChI=1S/C22H35N3O5/c1-17(2)8-4-3-5-11-20(27)23-12-14-25(16-26)15-13-24-21(28)18-9-6-7-10-19(18)22(29)30/h6-7,9-10,17,26H,3-5,8,11-16H2,1-2H3,(H,23,27)(H,24,28)(H,29,30)
Standard InChI Key KXWBMYVIQBCGJO-UHFFFAOYSA-N
SMILES CC(C)CCCCCC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO
Canonical SMILES CC(C)CCCCCC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO

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